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Compound of Interest

Compound Name: 2-Chlorodibenzofuran

Cat. No.: B1219818 Get Quote

Immediate Safety Advisory: 2-Chlorodibenzofuran is a chlorinated dibenzofuran, a class of

compounds known for their potential toxicity and environmental persistence. It must be

managed as a hazardous waste. Under no circumstances should this chemical, or any

materials contaminated with it, be disposed of in standard waste streams or discharged into the

sanitary sewer system.[1] Improper disposal can lead to significant environmental

contamination and pose health risks. This document provides essential procedural guidance for

the safe handling and disposal of 2-Chlorodibenzofuran to ensure the safety of laboratory

personnel and maintain regulatory compliance.

Hazard Profile and Waste Classification
While a specific Safety Data Sheet (SDS) for 2-Chlorodibenzofuran may not be readily

available, its hazard profile can be determined from its GHS classification and inferred from

structurally similar chlorinated compounds. Wastes containing chlorinated dibenzofurans are

classified as acutely hazardous under the Resource Conservation and Recovery Act (RCRA).

[2][3]
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Hazard Classification
(GHS)

GHS Category & Code
Recommended
Precautions

Acute Toxicity, Oral
Category 4 (H302: Harmful if

swallowed)[4]

Do not eat, drink, or smoke

when using this product. Wash

hands thoroughly after

handling. If swallowed, call a

poison center or doctor.[4]

Serious Eye Damage/Irritation
Category 2 (H319: Causes

serious eye irritation)[4]

Wear chemical safety goggles

or a face shield.[4][5] If in

eyes, rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[4]

Skin Corrosion/Irritation Inferred Category 2

Wear appropriate protective

gloves and impervious clothing

to prevent skin exposure.[5]

Specific Target Organ Toxicity Inferred Category 3

Use only in a well-ventilated

area, preferably a laboratory

fume hood, to avoid breathing

dust or vapors.[5]

Hazardous to the Aquatic

Environment

Chronic Category 4 (H413:

May cause long lasting harmful

effects to aquatic life)[4]

Avoid release to the

environment.[4] Prevent

discharge into drains or water

courses.[5]

Detailed Disposal Protocol
This protocol outlines the necessary steps for the safe handling, temporary storage, and final

disposal of 2-Chlorodibenzofuran waste.

Personal Protective Equipment (PPE) and Safety
Measures
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Before handling the chemical or its waste, ensure all appropriate PPE is worn.

Eye/Face Protection: Wear tightly fitting safety goggles with side-shields or a full-face shield.

[5]

Skin Protection: Wear impervious, chemical-resistant gloves (e.g., nitrile) and a lab coat. For

larger quantities or risk of splash, wear fire/flame resistant and impervious clothing.[5]

Respiratory Protection: All handling of 2-Chlorodibenzofuran and its waste should be

conducted in a laboratory fume hood or other suitable local exhaust ventilation system to

avoid inhalation.[5]

General Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the

work area.

Waste Segregation and Containment
Proper segregation is critical to prevent dangerous reactions and ensure compliant disposal.

Do Not Mix Wastes: Do not mix 2-Chlorodibenzofuran waste with other incompatible waste

streams.[6]

Solid Waste: Collect all solid waste, including residual chemical, contaminated gloves, weigh

boats, pipette tips, and bench paper, in a designated, robust, and sealable container

compatible with the chemical.[1]

Liquid Waste: If the compound is in a solution, collect it in a designated, leak-proof, and

shatter-resistant waste container.[1] The original container may be suitable if it is in good

condition.[6] Do not use metal containers for corrosive waste.[6]

"Anti-Dilution" Principle: Any materials, such as solvents or soils, that come into contact with

chlorinated dibenzofurans must be disposed of as if they contain the original concentration of

the hazardous material.[7]

Labeling of Hazardous Waste
Properly label the waste container immediately upon the first addition of waste.[1]
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The container must be clearly marked with the words "Hazardous Waste."[1][6]

The label must include the full chemical name: "2-Chlorodibenzofuran."[1]

List all contents, including any solvents, with their approximate percentages.[6]

Include the name and contact information of the responsible researcher or laboratory.[1]

Temporary Storage in the Laboratory
Waste must be stored safely in a designated Satellite Accumulation Area (SAA) within the

laboratory pending pickup.[1][6]

The SAA must be at or near the point of generation and under the control of laboratory

personnel.[6]

Keep the waste container tightly sealed at all times, except when adding waste.[5][6]

Store the container in a cool, dry, and well-ventilated location, away from incompatible

materials like strong oxidizing agents.[8]

Ensure the storage area has secondary containment to capture any potential leaks.

Record Keeping
Maintain accurate records of the amount of 2-Chlorodibenzofuran waste generated and the

date it is transferred for disposal. This is essential for regulatory compliance and waste

tracking.[1]

Final Disposal Procedure
The final disposal of 2-Chlorodibenzofuran must be conducted through your institution's

Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal

contractor.[1]

Professional Disposal: Never attempt to dispose of this waste yourself. Contact your EHS

department to schedule a pickup.[1][6]
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Incineration: High-temperature incineration is a common and effective method for the

complete destruction of chlorinated organic compounds like PCDFs.[1][9] The waste will be

transported to a permitted Treatment, Storage, and Disposal Facility (TSDF), likely a TSCA-

approved incinerator.[7]

Operational Workflow for Disposal
The following diagram illustrates the procedural flow for the safe disposal of 2-
Chlorodibenzofuran.
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Start: Identify
2-Chlorodibenzofuran Waste

1. Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

2. Segregate Waste
(Solid vs. Liquid)

3. Place in Designated
Leak-Proof Container

4. Label Container
'Hazardous Waste'

5. Store in Satellite
Accumulation Area (SAA)

6. Contact EHS for Pickup

7. Professional Disposal
(e.g., High-Temp Incineration)

End: Waste Disposed
Compliantly

Click to download full resolution via product page

Caption: Workflow for 2-Chlorodibenzofuran Waste Disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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